![molecular formula C16H17N3O2 B5296906 3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine](/img/structure/B5296906.png)
3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine is a chemical compound that has been extensively studied for its potential use in scientific research. It is a pyridazine derivative that has shown promising results in various studies due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammatory and cancer-related pathways. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine has various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in these cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine in lab experiments is its ability to inhibit the activity of enzymes and proteins involved in inflammatory and cancer-related pathways. This makes it a promising compound for the treatment of inflammatory diseases and cancer. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain situations.
Future Directions
There are many future directions for the study of 3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine. One direction is to further study its mechanism of action in order to better understand how it works and to predict its effects in different situations. Another direction is to study its potential use in the treatment of other diseases, such as autoimmune diseases. Additionally, studies could be conducted to determine the optimal dosage and administration method for the compound in order to maximize its effectiveness.
Synthesis Methods
The synthesis of 3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine involves the reaction of 4-(1-pyrrolidinylcarbonyl)phenylhydrazine with 3-methylpyridazine-6-carboxylic acid chloride. The reaction takes place in the presence of a base such as triethylamine or pyridine. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
3-methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory properties and has been used in studies related to the treatment of inflammatory diseases. It has also been studied for its potential use in cancer research due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
[4-(6-methylpyridazin-3-yl)oxyphenyl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-12-4-9-15(18-17-12)21-14-7-5-13(6-8-14)16(20)19-10-2-3-11-19/h4-9H,2-3,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVQYDPCPWTLOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-6-[4-(1-pyrrolidinylcarbonyl)phenoxy]pyridazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.